Cas no 191861-69-5 (3-(benzyloxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione)

• Product Name: 3-(benzyloxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione
• CAS No: 191861-69-5
• MF: C₁₁H₁₂O₃S
• MW: 224.276182174683
• CID: 5977783
• PubChem ID: 11806329
• Update Time: 2025-06-09

3-(benzyloxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione
• EN300-1136687
• 191861-69-5

• Inchi： 1S/C11H12O3S/c12-15(13)7-6-11(9-15)14-8-10-4-2-1-3-5-10/h1-7,11H,8-9H2
• InChI Key： BCIFTISALRJRBX-UHFFFAOYSA-N
• SMILES： S1(C=CC(C1)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 224.05071541g/mol
• Monoisotopic Mass: 224.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(benzyloxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione

Recent Advances in the Study of 3-(benzyloxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione (CAS: 191861-69-5)

The compound 3-(benzyloxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione (CAS: 191861-69-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfone derivative has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and anticancer agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings in recent literature is the role of 3-(benzyloxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione as a potent inhibitor of specific inflammatory pathways. Researchers have demonstrated its ability to modulate the activity of key enzymes involved in the production of pro-inflammatory cytokines, making it a potential candidate for the treatment of chronic inflammatory diseases. The compound's unique chemical structure, featuring a benzyloxy group and a sulfone moiety, is believed to contribute to its high selectivity and efficacy.

In addition to its anti-inflammatory properties, recent studies have also explored the anticancer potential of this compound. Preliminary in vitro and in vivo experiments have shown that 3-(benzyloxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione can induce apoptosis in certain cancer cell lines while exhibiting minimal toxicity to normal cells. These findings suggest that the compound may serve as a valuable scaffold for the development of targeted cancer therapies.

The synthesis of 3-(benzyloxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of the compound, which is critical for further preclinical and clinical studies. Researchers have reported improved yields and purity through the optimization of reaction conditions and the use of novel catalysts.

Despite these promising developments, challenges remain in the clinical translation of 3-(benzyloxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's unique pharmacological profile and recent advancements in its research underscore its potential as a valuable tool in drug discovery and development.

In conclusion, the latest research on 3-(benzyloxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione (CAS: 191861-69-5) highlights its multifaceted potential in both anti-inflammatory and anticancer applications. Continued investigation into its mechanisms of action, synthetic optimization, and preclinical evaluation will be essential for realizing its full therapeutic potential.